1-(3-acetyl-2-aminophenyl)ethan-1-one
Overview
Description
1-(3-acetyl-2-aminophenyl)ethan-1-one, more commonly known as acetaminophen, is a widely used analgesic and antipyretic drug that is found in many over-the-counter medications. It is a derivative of para-aminophenol and is used to treat mild to moderate pain and fever. Acetaminophen is one of the most commonly used drugs in the United States, and is available both as a single-ingredient drug and in combination with other medications.
Mechanism of Action
The exact mechanism of action of acetaminophen is not fully understood. It is believed to act by inhibiting the synthesis of prostaglandins, which are molecules involved in the transmission of pain signals. It may also act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects
Acetaminophen has been shown to have a variety of biochemical and physiological effects on the body. It is believed to inhibit the synthesis of prostaglandins, which are molecules involved in the transmission of pain signals. It may also act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. In addition, acetaminophen has been shown to reduce inflammation and fever, as well as to have anti-nociceptive effects.
Advantages and Limitations for Lab Experiments
Acetaminophen is a widely used analgesic and antipyretic drug, and is commonly used in laboratory experiments. The main advantage of using acetaminophen in laboratory experiments is its availability and low cost. It is also relatively safe to use in laboratory experiments, as it has few side effects. However, it is important to remember that acetaminophen can be toxic if taken in large doses, and therefore should be used with caution in laboratory experiments.
Future Directions
There are a variety of potential future directions for research on acetaminophen. These include further investigation into its mechanism of action, as well as studies to evaluate its safety and efficacy in the treatment of various conditions. Additionally, research could be conducted to examine the effects of acetaminophen on different populations, such as children and the elderly. Other potential areas of research include the development of new formulations of acetaminophen and the exploration of new uses for the drug.
Synthesis Methods
Acetaminophen is synthetically produced from para-aminophenol and acetic anhydride. The reaction is conducted in the presence of an acid catalyst, such as sulfuric acid, and yields acetaminophen as the major product. The reaction is typically carried out in aqueous solution, and the product is isolated by crystallization or recrystallization.
Scientific Research Applications
Acetaminophen has been studied extensively in scientific research as an analgesic and antipyretic drug. It has been shown to be effective in treating mild to moderate pain, as well as reducing fever. It is also used in research studies to examine the effects of pain medications on the body. In addition, acetaminophen has been studied in clinical trials to evaluate its safety and efficacy in the treatment of various conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-acetyl-2-aminophenyl)ethan-1-one involves the acetylation of 2-aminophenyl ethanone followed by reduction of the resulting intermediate.", "Starting Materials": [ "2-aminophenyl ethanone", "Acetic anhydride", "Sodium acetate", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-aminophenyl ethanone (1.0 g) in acetic anhydride (10 mL) and add sodium acetate (1.5 g). Stir the mixture at room temperature for 2 hours.", "Step 2: Pour the reaction mixture into ice-cold water (50 mL) and filter the resulting solid. Wash the solid with water and dry it to obtain 3-acetyl-2-aminophenyl ethanone (1.2 g).", "Step 3: Dissolve 3-acetyl-2-aminophenyl ethanone (1.0 g) in methanol (10 mL) and add sodium borohydride (0.5 g) slowly with stirring. Stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) slowly and stirring for 30 minutes. Filter the resulting solid and wash it with water. Dry the solid to obtain 1-(3-acetyl-2-aminophenyl)ethan-1-one (0.8 g)." ] } | |
CAS RN |
33178-30-2 |
Product Name |
1-(3-acetyl-2-aminophenyl)ethan-1-one |
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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